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Compound of Interest

Compound Name:
Cinnamyltriphenylphosphonium

chloride

CAS No.: 1530-35-4

Cat. No.: B072608 Get Quote

Operational Summary
Immediate Action Required: Cinnamyltriphenylphosphonium chloride (CTPP-Cl) is a

lipophilic cationic salt. While often classified primarily as a skin/eye irritant (H315/H319), its

triphenylphosphonium (TPP) moiety poses a significant aquatic toxicity risk (H411/H410).

Strict Prohibition: Under no circumstances should this compound or its mother liquors be

discharged down the drain. The lipophilic nature of the cation allows it to accumulate in

biological membranes, making it persistent and toxic to aquatic ecosystems.

Disposal Method: High-temperature incineration with flue gas scrubbing (to capture HCl and

Phosphorus oxides).

Chemical & Hazard Profile (The "Why")
To handle CTPP-Cl safely, one must understand the mechanism of its toxicity. This is not just a

"salt"; it is a mitochondrial-targeting vector.
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Feature Specification Operational Implication

CAS Number 15014-69-4 (or 1530-35-4) Use for waste manifesting.

Molecular Structure
Lipophilic Cation (

)

Penetrates phospholipid

bilayers. Accumulates in

mitochondria and aquatic

organisms.

Combustion Byproducts
,

,

Requires Scrubber:

Incineration must occur in a

facility capable of neutralizing

acid gases.

Stability Hygroscopic

Keep containers tightly sealed

to prevent "caking" which

complicates transfer.

Aquatic Toxicity High (Category 2/3)

Zero Discharge: All aqueous

rinses must be collected as

hazardous waste.

Expert Insight: The TPP Mechanism
The Triphenylphosphonium (TPP) cation drives the molecule into the mitochondrial matrix due

to the membrane potential. In an environmental context, this same mechanism allows the

compound to penetrate the gill membranes of fish and other aquatic life, leading to

bioaccumulation. This is why standard "dilution" strategies are ineffective and illegal.

Pre-Disposal Protocol: Segregation & Labeling
Self-Validating Segregation System
Before generating waste, verify your waste stream setup. Use this checklist to ensure

compliance:

Halogenated Status: CTPP-Cl contains Chloride. Action: Segregate into the Halogenated

Organic Waste stream. Do not mix with non-halogenated solvents (like Acetone/Methanol)

unless the entire container is destined for halogenated incineration.
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pH Check: Although a neutral salt, synthesis byproducts may be acidic. Action: Dip-test

waste solution. If pH < 4, neutralize with Sodium Bicarbonate before capping to prevent

pressure buildup.

Solid vs. Liquid: Do not slurry solids into solvent waste containers unless necessary. Solids

are cheaper to dispose of by weight/volume than liquids.

Disposal Workflows (The "How")
Workflow A: Solid Waste (Pure Compound/Powder)
Applicability: Expired reagents, contaminated weighing boats, spill cleanup debris.

Containment: Place solid waste in a clear polyethylene bag (minimum 4 mil thickness).

Secondary Containment: Place the sealed bag inside a wide-mouth HDPE waste drum or a

secondary bag.

Labeling: Mark clearly as "Solid Waste: Cinnamyltriphenylphosphonium Chloride - Toxic

to Aquatic Life."

Disposal: Ship for incineration.

Workflow B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Applicability: Wittig reaction supernatants, dissolved reagents.

Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Chloroform, THF) is compatible

with the halogenated waste stream.

Precipitation (Volume Reduction):

Step: If dissolved in a minimal amount of organic solvent, consider adding a non-polar

anti-solvent (like Hexane or Ether) to precipitate the salt.

Benefit: Filtration allows you to dispose of the solid salt separately (cheaper) and the

solvent as general organic waste (if no other halogens are present).
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Direct Disposal: Pour into the Halogenated Organic Waste carboy.

Critical Check: Leave 10% headspace in the container to allow for expansion.

Emergency Spill Response
Goal: Containment without dust generation.[1]

PPE: Nitrile gloves (double gloved recommended), lab coat, and N95/P100 respirator (dust

inhalation can cause severe respiratory irritation).

Dry Spill:

Do NOT dry sweep (creates dust).

Use a HEPA-filtered vacuum if available.

Alternatively, cover with damp sand or vermiculite to weigh down particles, then scoop.

Wet Spill:

Absorb with inert material (vermiculite/chem-mats).

Do not use bleach (potential reaction with organic residues). Use simple detergent water

for final cleanup.

Visual Decision Logic
The following diagram outlines the decision-making process for CTPP-Cl disposal to ensure

regulatory compliance.
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Waste Generation:
Cinnamyltriphenylphosphonium Cl

Physical State?

Solid Waste
(Powder/Debris)

Solid

Liquid Waste
(Solution)

Liquid

Double Bag (Polyethylene)
Label: Toxic to Aquatic Life

Solid Waste Drum

FINAL DISPOSAL:
High-Temp Incineration

(w/ Scrubber)

Is Solvent
Halogenated?

Halogenated Waste Stream
(e.g., DCM, Chloroform)

Yes

Segregate as
Halogenated Organic Waste

(Due to CTPP-Cl content)

No

Click to download full resolution via product page

Figure 1: Decision tree for segregating Cinnamyltriphenylphosphonium Chloride waste

based on physical state and solvent composition.

Regulatory & Compliance Data
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Regulatory Body Classification Code Notes

RCRA (USA) Not P/U Listed

Classify as Characteristic

Waste if ignitable solvents are

present (D001). Otherwise,

manage as Non-RCRA

Regulated Hazardous Waste

(unless state regulations

differ).

DOT (Transport) Not Regulated (Solid)

If in solution, classification

depends on the solvent (e.g.,

UN1993 for flammable liquids).

GHS Hazards H315, H319, H335, H411
Safety Data Sheets (SDS)

must be accessible.

Waste Code HAL-ORG
Standard lab code for

Halogenated Organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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